Cas no 759456-60-5 ((5-Amino-2-morpholinophenyl)methanol)

• Product Name: (5-Amino-2-morpholinophenyl)methanol
• CAS No: 759456-60-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD11841019
• CID: 1027310
• PubChem ID: 23136616
• Update Time: 2025-05-20

(5-Amino-2-morpholinophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Amino-2-morpholinophenyl)methanol
• [5-Amino-2-(morpholin-4-yl)phenyl]methanol
• Benzenemethanol, 5-amino-2-(4-morpholinyl)-
• LogP
• LC-0736
• (5-amino-2-morpholin-4-ylphenyl)methanol
• MFCD11841019
• VUCXPUVUVWCVDL-UHFFFAOYSA-N
• 5-amino-2-morpholinobenzyl alcohol
• DTXSID20630924
• SCHEMBL188672
• AKOS005073301
• (5-Amino-2-morpholin-4-yl-phenyl)-methanol
• 759456-60-5
• J-501539
• DB-214942

• MDL： MFCD11841019
• Inchi： 1S/C11H16N2O2/c12-10-1-2-11(9(7-10)8-14)13-3-5-15-6-4-13/h1-2,7,14H,3-6,8,12H2
• InChI Key： VUCXPUVUVWCVDL-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2CO)N)CC1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Melting Point: 133-135°

(5-Amino-2-morpholinophenyl)methanol Security Information

• HazardClass：IRRITANT

Additional information on (5-Amino-2-morpholinophenyl)methanol

Introduction to (5-Amino-2-morpholinophenyl)methanol (CAS No. 759456-60-5)

(5-Amino-2-morpholinophenyl)methanol (CAS No. 759456-60-5) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

The molecular structure of (5-Amino-2-morpholinophenyl)methanol consists of a phenyl ring substituted with an amino group at the 5-position and a morpholine moiety at the 2-position, with a methanol group attached to the phenyl ring. This configuration imparts specific chemical and biological properties that make it an interesting candidate for further investigation.

Recent studies have highlighted the role of (5-Amino-2-morpholinophenyl)methanol in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain neurotransmitter receptors, making it a potential lead for the development of new therapeutic agents for conditions such as anxiety and depression.

In addition to its potential in CNS disorders, (5-Amino-2-morpholinophenyl)methanol has also been explored for its effects on metabolic processes. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound can influence glucose metabolism and insulin sensitivity, suggesting its potential use in the treatment of diabetes and related metabolic syndromes.

The synthesis of (5-Amino-2-morpholinophenyl)methanol involves several well-established chemical reactions. One common approach involves the reaction of 2-bromophenol with morpholine to form the corresponding morpholino derivative, followed by nitration and subsequent reduction to introduce the amino group. The final step involves the introduction of the methanol group through a suitable substitution reaction.

The physicochemical properties of (5-Amino-2-morpholinophenyl)methanol have been extensively characterized. It is a white crystalline solid with a melting point of approximately 130°C and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various experimental protocols, including high-throughput screening and in vitro assays.

In terms of safety and handling, while (5-Amino-2-morpholinophenyl)methanol is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be used to minimize exposure risks.

The pharmacokinetic profile of (5-Amino-2-morpholinophenyl)methanol

Clinical trials involving (5-Amino-2-morpholinophenyl)methanol are currently underway to assess its efficacy and safety in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

In conclusion, (5-Amino-2-morpholinophenyl)methanol (CAS No. 759456-60-5) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of new therapeutic agents targeting CNS disorders and metabolic diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for future innovations in drug discovery.